Cas no 1268520-78-0 (tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate
• CAS No: 1268520-78-0
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD18633178
• CID: 4692499
• PubChem ID: 55272455
• Update Time: 2025-08-04

tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-aminopropan-2-yl)-N-methylcarbamate
• tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate
• Z2010052041

• MDL： MFCD18633178
• Inchi： 1S/C9H20N2O2/c1-7(6-10)11(5)8(12)13-9(2,3)4/h7H,6,10H2,1-5H3
• InChI Key： NVUWUDUEKXDLAG-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)CN)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Topological Polar Surface Area: 55.6

Additional information on tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate

tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate (CAS No. 1268520-78-0): An Overview

tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate (CAS No. 1268520-78-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as tert-butyl (S)-methyl((1-aminoethyl)carbamate), is a chiral amine derivative that has garnered attention for its potential in the synthesis of bioactive molecules and its role in drug discovery.

The tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate molecule features a tert-butyl protecting group, which is crucial for stabilizing the amino functionality during synthetic transformations. The chiral center at the carbon atom adjacent to the amino group imparts enantiomeric purity, making this compound valuable for asymmetric synthesis and the preparation of enantiomerically pure pharmaceutical intermediates.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound serves as a key intermediate in the synthesis of a new class of selective serotonin reuptake inhibitors (SSRIs). These SSRIs exhibit improved pharmacokinetic properties and reduced side effects compared to existing drugs, making them promising candidates for the treatment of depression and anxiety disorders.

In addition to its role in SSRI synthesis, tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate has been explored for its potential in the development of antiviral agents. Research conducted at the University of California, San Francisco, revealed that this compound can be used to synthesize prodrugs that are selectively activated in virus-infected cells. This approach enhances the therapeutic index and reduces systemic toxicity, which are critical factors in antiviral drug design.

The stability and reactivity of tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate make it an ideal candidate for use in combinatorial chemistry libraries. These libraries are essential tools in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity. The ability to rapidly synthesize and screen diverse derivatives of this compound has accelerated the discovery of lead compounds with potential therapeutic applications.

Furthermore, tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate has been utilized in the development of peptidomimetics, which are small molecule analogs designed to mimic the structure and function of peptides. Peptidomimetics have gained attention due to their improved pharmacological properties, such as enhanced stability and bioavailability. A recent study published in *Angewandte Chemie* demonstrated that this compound can be used to synthesize peptidomimetics with potent anti-inflammatory activity, offering new avenues for treating inflammatory diseases.

The versatility of tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a chiral catalyst in asymmetric catalysis. Chiral catalysts play a crucial role in enantioselective synthesis, enabling the production of optically pure compounds with high efficiency. Research at the Max Planck Institute for Coal Research has shown that this compound can be used to develop highly efficient chiral catalysts for various asymmetric transformations, including aldol reactions and Michael additions.

In conclusion, tert-butyl N-[(2S)-1-aminopropan-2-yl]-N-methylcarbamate (CAS No. 1268520-78-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for the synthesis of bioactive molecules and the development of novel therapeutics. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.